Cas no 1445796-16-6 (methyl 2-(4Z)-1-benzyl-3-methylpiperidin-4-ylideneacetate)
Methyl 2-(4Z)-1-benzyl-3-methylpiperidin-4-ylideneacetate is a piperidine-derived ester compound featuring a benzyl-substituted nitrogen and a conjugated exocyclic double bond at the 4-position. Its structural framework offers versatility in synthetic applications, particularly in the development of pharmacologically active intermediates. The (4Z)-configuration of the exocyclic double bond enhances stereochemical control in subsequent reactions, while the ester group provides a handle for further functionalization. This compound is of interest in medicinal chemistry due to its potential as a scaffold for bioactive molecules, including CNS-targeting agents. Its stability under standard conditions and compatibility with common organic transformations make it a practical choice for research and industrial applications.
1445796-16-6 structure
Product Name:methyl 2-(4Z)-1-benzyl-3-methylpiperidin-4-ylideneacetate
CAS No:1445796-16-6
MF:C16H21NO2
MW:259.3434445858
CID:5820386
PubChem ID:89663025
Update Time:2025-05-27
methyl 2-(4Z)-1-benzyl-3-methylpiperidin-4-ylideneacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-[3-methyl-1-(phenylmethyl)-4-piperidinylidene]acetate
- methyl 2-(4Z)-1-benzyl-3-methylpiperidin-4-ylideneacetate
- EN300-1459790
- SCHEMBL15076440
- methyl 2-[(4Z)-1-benzyl-3-methylpiperidin-4-ylidene]acetate
- 1445796-16-6
-
- Inchi: 1S/C16H21NO2/c1-13-11-17(12-14-6-4-3-5-7-14)9-8-15(13)10-16(18)19-2/h3-7,10,13H,8-9,11-12H2,1-2H3
- InChI Key: QKBVWTWCPLUJFI-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C=C1CCN(CC2=CC=CC=C2)CC1C
Computed Properties
- Exact Mass: 259.157228913g/mol
- Monoisotopic Mass: 259.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.112±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 362.2±22.0 °C(Predicted)
- pka: 7.21±0.40(Predicted)
methyl 2-(4Z)-1-benzyl-3-methylpiperidin-4-ylideneacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1459790-1.0g |
methyl 2-[(4Z)-1-benzyl-3-methylpiperidin-4-ylidene]acetate |
1445796-16-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1459790-50mg |
methyl 2-[(4Z)-1-benzyl-3-methylpiperidin-4-ylidene]acetate |
1445796-16-6 | 50mg |
$612.0 | 2023-09-29 | ||
| Enamine | EN300-1459790-100mg |
methyl 2-[(4Z)-1-benzyl-3-methylpiperidin-4-ylidene]acetate |
1445796-16-6 | 100mg |
$640.0 | 2023-09-29 | ||
| Enamine | EN300-1459790-250mg |
methyl 2-[(4Z)-1-benzyl-3-methylpiperidin-4-ylidene]acetate |
1445796-16-6 | 250mg |
$670.0 | 2023-09-29 | ||
| Enamine | EN300-1459790-500mg |
methyl 2-[(4Z)-1-benzyl-3-methylpiperidin-4-ylidene]acetate |
1445796-16-6 | 500mg |
$699.0 | 2023-09-29 | ||
| Enamine | EN300-1459790-1000mg |
methyl 2-[(4Z)-1-benzyl-3-methylpiperidin-4-ylidene]acetate |
1445796-16-6 | 1000mg |
$728.0 | 2023-09-29 | ||
| Enamine | EN300-1459790-2500mg |
methyl 2-[(4Z)-1-benzyl-3-methylpiperidin-4-ylidene]acetate |
1445796-16-6 | 2500mg |
$1428.0 | 2023-09-29 | ||
| Enamine | EN300-1459790-5000mg |
methyl 2-[(4Z)-1-benzyl-3-methylpiperidin-4-ylidene]acetate |
1445796-16-6 | 5000mg |
$2110.0 | 2023-09-29 | ||
| Enamine | EN300-1459790-10000mg |
methyl 2-[(4Z)-1-benzyl-3-methylpiperidin-4-ylidene]acetate |
1445796-16-6 | 10000mg |
$3131.0 | 2023-09-29 |
methyl 2-(4Z)-1-benzyl-3-methylpiperidin-4-ylideneacetate Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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